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Compound of Interest

Compound Name: 3-Nitroquinoline
CAS No.: 17576-53-3
Cat. No.: B096883
Get Quote
. J

Executive Summary

3-Nitroquinoline (CAS: 12408-11-6) is a significant heteroaromatic compound used primarily
as a precursor in organic synthesis and as a reference standard in mutagenicity studies (often
as a structural analog to the potent carcinogen 4-nitroquinoline-1-oxide).[1] Its utility is defined
by its solubility in polar aprotic solvents and its susceptibility to photoreduction. This guide
synthesizes physicochemical data with practical laboratory protocols to ensure reproducible
experimental outcomes.

Physicochemical Characterization

Understanding the fundamental properties of 3-Nitroquinoline is a prerequisite for selecting
appropriate solvents and storage conditions.
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Property Value | Description Context
CAS Number 12408-11-6 Unique Identifier

Nitro-substituted quinoline
Molecular Formula CoHsN20:2

scaffold
Molecular Weight 174.16 g/mol -

) ] Typical of nitro-aromatics due

Appearance Yellow crystalline solid

to n - 1T* transitions

LogP (Octanol/Water)

~1.4 — 2.0 (Calculated)

Indicates moderate
lipophilicity; poor water

solubility

pKa

~2.5 (Quinoline nitrogen)

Weakly basic; protonation

possible in strong acids

Solubility Profile and Solvent Selection

The solubility of 3-Nitroquinoline is governed by the interaction between its hydrophobic

aromatic rings/nitro group and the solvent's polarity.

Solubility Data Summary

Qualitative assessment based on polarity indices and structural analogs.

Solvent

Solubility Rating

Primary Application

DMSO (Dimethyl Sulfoxide)

High (>50 mg/mL)

Biological assays, stock

solutions

Chloroform / DCM

High

Synthetic extractions, NMR

analysis

Acetone / Ethyl Acetate

Moderate to High

Purification, chromatography

Ethanol / Methanol

Moderate (Heat often req.)

Recrystallization

Water

Low / Insoluble (<0.1 mg/mL)

Precipitation medium
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Solvent Selection Logic

o For Biological Assays:DMSO is the gold standard. It solubilizes the hydrophobic core
effectively. Caution: Ensure the final DMSO concentration in cell culture is <0.1% to avoid

solvent toxicity.

e For Synthesis:Chloroform or Dichloromethane (DCM) are preferred for reactions requiring

non-nucleophilic media.

o For Recrystallization:Ethanol is ideal. The compound is soluble in hot ethanol but precipitates

upon cooling, maximizing recovery.

Solvent Selection Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the intended
experimental application.

Select Application

Biological Assay

(Cell Culture/Enzyme) Organic Synthesis Purification / Recrystallization

eaction Medium ot Dissolution -> Cool

Stock Solution
Solvent: DMSO Solvent: DCM or Chloroform Solvent: Ethanol
(High Solubility, Biocompatible) (High Solubility, Volatile) (Temp-Dependent Solubility)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental requirements.

Stability and Degradation Mechanisms

3-Nitroquinoline is relatively stable under standard laboratory conditions but exhibits specific
sensitivities that must be managed.
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Photostability (Critical)

Like many nitro-aromatics, 3-Nitroquinoline is photosensitive. Exposure to UV or intense
visible light can induce photoreduction.

e Mechanism: The nitro group (-NOz2) can be reduced to a nitroso (-NO) or hydroxylamine (-
NHOH) intermediate, and eventually to an amine (-NH2), often accompanied by ring
degradation or dimerization.

e Impact: Changes in color (darkening of yellow powder) and appearance of impurity peaks in
HPLC.

Chemical Stability[3]

e Hydrolysis: Stable in neutral and moderately acidic/basic aqueous suspensions.

o Thermal: Stable up to its melting point. Avoid prolonged heating >100°C in air to prevent
oxidative degradation.

Degradation Pathway Visualization

The following diagram outlines the theoretical photodegradation pathway common to
nitroquinolines.
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Figure 2: Simplified photodegradation pathway of 3-Nitroquinoline upon UV exposure.

Experimental Protocols

Standardized Stock Solution Preparation (10 mM in
DMSO)

This protocol ensures a stable stock for biological testing.
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e Weighing: Accurately weigh 1.74 mg of 3-Nitroquinoline into a sterile, amber
microcentrifuge tube.

o Why Amber? To prevent photodegradation during handling.
e Solvent Addition: Add 1.0 mL of anhydrous DMSO (biotech grade).

» Dissolution: Vortex vigorously for 30 seconds. Sonicate for 5 minutes if visual particulates
remain.

o Check: Solution should be clear and yellow.

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C.

Solubility Determination Protocol (Shake-Flask Method)

Use this workflow to determine exact solubility in a novel solvent.
o Saturation: Add excess 3-Nitroquinoline solid to 1 mL of the target solvent in a glass vial.
o Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours.

« Filtration: Filter the suspension through a 0.45 um PTFE syringe filter (PTFE is resistant to
most organic solvents).

e Quantification: Dilute the filtrate and analyze via UV-Vis spectrophotometry (approx. Amax
~260-300 nm) or HPLC against a standard curve.

Handling and Safety (HSE)

o Mutagenicity: 3-Nitroquinoline is a structural analog of 4-nitroquinoline-1-oxide (a potent
mutagen). Treat as a suspected mutagen.

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to
avoid inhalation.

e Waste Disposal: Dispose of as hazardous organic waste (halogenated/non-halogenated
depending on solvent). Do not pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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